Cas no 1187166-31-9 (3-Methyl-2-(pentafluorobenzoyl)pyridine)

• Product Name: 3-Methyl-2-(pentafluorobenzoyl)pyridine
• CAS No: 1187166-31-9
• MF: C₁₃H₆F₅NO
• MW: 287.184860706329
• CID: 4684524
• Update Time: 2025-05-25

3-Methyl-2-(pentafluorobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-(pentafluorobenzoyl)pyridine

• Inchi： 1S/C13H6F5NO/c1-5-3-2-4-19-12(5)13(20)6-7(14)9(16)11(18)10(17)8(6)15/h2-4H,1H3
• InChI Key： LCUHWSJMRCXILZ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(C1C(C)=CC=CN=1)=O)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 353
• Topological Polar Surface Area: 30

Additional information on 3-Methyl-2-(pentafluorobenzoyl)pyridine

3-Methyl-2-(pentafluorobenzoyl)pyridine (CAS No. 1187166-31-9): A Comprehensive Overview

3-Methyl-2-(pentafluorobenzoyl)pyridine (CAS No. 1187166-31-9) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and organometallic synthesis. This compound, characterized by its unique pyridine ring structure and pentafluorobenzoyl substituent, exhibits remarkable chemical properties that make it a valuable tool in various research and industrial applications. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements associated with 3-Methyl-2-(pentafluorobenzoyl)pyridine.

The molecular structure of 3-Methyl-2-(pentafluorobenzoyl)pyridine is defined by a pyridine ring system substituted with a methyl group at the 3-position and a pentafluorobenzoyl group at the 2-position. This arrangement imparts the compound with unique electronic properties, including enhanced stability and reactivity. The presence of multiple fluorine atoms in the pentafluorobenzoyl group significantly influences the compound's electrophilic aromatic substitution reactivity, making it an ideal substrate for various organic transformations.

Recent studies have highlighted the potential of 3-Methyl-2-(pentafluorobenzoyl)pyridine in the development of advanced materials. For instance, researchers have explored its role as a precursor for synthesizing novel heterocyclic compounds with applications in drug discovery and electronic materials. The compound's ability to undergo controlled oxidation and cyclization reactions has opened new avenues for designing functional molecules with tailored properties.

In terms of synthesis, 3-Methyl-2-(pentafluorobenzoyl)pyridine can be prepared through a variety of methods, including Friedel-Crafts acylation, Ullmann coupling, and Suzuki-Miyaura cross-coupling reactions. These methods leverage the compound's reactivity to achieve high yields and excellent regioselectivity. Notably, advancements in catalytic systems have further enhanced the efficiency of these reactions, enabling large-scale production for industrial applications.

The application of 3-Methyl-2-(pentafluorobenzoyl)pyridine extends beyond traditional organic synthesis. Recent research has demonstrated its utility as a building block for constructing bioactive molecules, particularly in the context of anti-cancer drug development. The compound's ability to modulate key cellular pathways makes it a promising candidate for designing targeted therapies with reduced side effects.

From an environmental perspective, understanding the fate and transport of 3-Methyl-2-(pentafluorobenzoyl)pyridine in natural systems is crucial for ensuring sustainable practices. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by temperature and pH levels. These findings underscore the importance of implementing proper waste management strategies to minimize ecological impacts.

Looking ahead, ongoing research is focused on expanding the scope of applications for 3-Methyl-2-(pentafluorobenzoyl)pyridine. Emerging trends include its use in developing next-generation photovoltaic materials and catalysts for industrial processes. The compound's unique electronic configuration positions it as a key player in advancing green chemistry initiatives and sustainable manufacturing practices.

In conclusion, 3-Methyl-2-(pentafluorobenzoyl)pyridine (CAS No. 1187166-31-9) stands as a testament to the ingenuity of modern chemical synthesis. Its versatile properties and wide-ranging applications continue to drive innovation across multiple disciplines. As research progresses, we can expect this compound to play an increasingly pivotal role in shaping the future of chemistry and materials science.